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Abstract
This technical guide provides a comprehensive overview of 3,3-Dimethylthietane (CAS

Number 13188-85-7), a sulfur-containing heterocyclic compound. The document consolidates

available physicochemical properties, spectral data, and safety information. Notably, there is a

scarcity of published experimental data for this specific molecule. Therefore, this guide also

presents a detailed, proposed experimental protocol for its synthesis based on established

methods for analogous 3,3-disubstituted thietanes. Furthermore, the guide discusses the

general reactivity of the thietane ring and the potential biological significance of small-molecule

sulfur heterocycles in the context of drug discovery and development. The information is

structured to be a valuable resource for researchers interested in the synthesis,

characterization, and potential applications of 3,3-Dimethylthietane and related compounds.

Chemical and Physical Properties
3,3-Dimethylthietane is a four-membered heterocyclic compound containing a sulfur atom. Its

structure consists of a thietane ring substituted with two methyl groups at the C3 position.[1]

While extensive experimental data for this specific compound is not readily available in the

literature, a summary of its known and computed properties is presented below.

Table 1: Physicochemical Properties of 3,3-Dimethylthietane
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Property Value Source

Molecular Formula C₅H₁₀S PubChem[2]

Molecular Weight 102.20 g/mol PubChem[2]

IUPAC Name 3,3-dimethylthietane PubChem[2]

CAS Number 13188-85-7 PubChem[2]

Canonical SMILES CC1(CSC1)C PubChem[2]

InChIKey
RPRIYERFOHERFT-

UHFFFAOYSA-N
PubChem[2]

Boiling Point Not reported -

Melting Point Not reported -

Density Not reported -

Kovats Retention Index

(Standard non-polar)
739 NIST[3]

Computed XLogP3 1.8 PubChem[2]

Synthesis and Experimental Protocols
A standard and effective method for the synthesis of 3,3-disubstituted thietanes involves the

reaction of a 1,3-dihaloalkane with a sulfide salt.[4] Although a specific protocol for 3,3-
Dimethylthietane has not been found in the reviewed literature, the following detailed

experimental procedure is proposed based on this general methodology.

Proposed Synthesis of 3,3-Dimethylthietane
The proposed synthesis involves the reaction of 1,3-dibromo-2,2-dimethylpropane with sodium

sulfide.

Reaction Scheme:

Experimental Protocol:
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Materials:

1,3-dibromo-2,2-dimethylpropane

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Ethanol (absolute)

Diethyl ether

Anhydrous magnesium sulfate

Argon or Nitrogen gas (for inert atmosphere)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Mechanical stirrer

Addition funnel

Heating mantle with temperature control

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: A 500 mL three-necked round-bottom flask is equipped with a mechanical

stirrer, a reflux condenser, and a gas inlet for maintaining an inert atmosphere. The

apparatus is flame-dried and allowed to cool under a stream of argon or nitrogen.
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Charging the Flask: The flask is charged with sodium sulfide nonahydrate (X.X g, Y.Y mmol)

and absolute ethanol (200 mL). The mixture is stirred to dissolve the sodium sulfide.

Addition of Haloalkane: 1,3-dibromo-2,2-dimethylpropane (A.A g, B.B mmol) is dissolved in

absolute ethanol (50 mL) and transferred to the addition funnel. This solution is added

dropwise to the stirred sodium sulfide solution over a period of 1 hour.

Reaction: The reaction mixture is heated to reflux and maintained at this temperature for 12-

24 hours. The progress of the reaction can be monitored by gas chromatography (GC) or

thin-layer chromatography (TLC).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The

solvent is removed under reduced pressure using a rotary evaporator. The resulting residue

is partitioned between diethyl ether (150 mL) and water (150 mL). The aqueous layer is

separated and extracted with diethyl ether (2 x 50 mL).

Purification: The combined organic layers are washed with brine (100 mL), dried over

anhydrous magnesium sulfate, filtered, and the solvent is carefully removed by distillation at

atmospheric pressure to avoid loss of the volatile product. The crude product is then purified

by fractional distillation to yield 3,3-Dimethylthietane.

Diagram 1: Proposed Synthesis Workflow for 3,3-Dimethylthietane
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Caption: A flowchart illustrating the proposed synthesis of 3,3-Dimethylthietane.
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Spectral Data
Detailed experimental spectral data for 3,3-Dimethylthietane is limited. The following

summarizes the available information.

Mass Spectrometry
The NIST WebBook provides a mass spectrum for 3,3-Dimethylthietane.[3] The spectrum

shows a molecular ion peak (M+) at m/z 102, corresponding to the molecular weight of the

compound.[2] The base peak is observed at m/z 56.[2] A detailed fragmentation analysis has

not been published, but a proposed fragmentation pattern is presented below based on general

principles of mass spectrometry for sulfides and cyclic alkanes.

Table 2: Key Mass Spectrometry Peaks for 3,3-Dimethylthietane

m/z Proposed Fragment Source

102 [C₅H₁₀S]⁺ (Molecular Ion) NIST,[3] PubChem[2]

56 [C₄H₈]⁺ (Loss of C₂H₄S) PubChem[2]

41 [C₃H₅]⁺ PubChem[2]

Diagram 2: Proposed Mass Spectrometry Fragmentation of 3,3-Dimethylthietane
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Caption: A simplified proposed fragmentation pathway for 3,3-Dimethylthietane in mass

spectrometry.

NMR and IR Spectroscopy
As of the date of this publication, no experimental ¹H NMR, ¹³C NMR, or IR spectra for 3,3-
Dimethylthietane have been found in the reviewed scientific literature or databases.

Reactivity and Potential Biological Activity
Chemical Reactivity
The reactivity of the thietane ring is influenced by ring strain and the presence of the sulfur

atom. Thietanes can undergo various reactions, including:

Ring-opening reactions: The strained four-membered ring can be opened by nucleophiles or

electrophiles.
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Oxidation: The sulfur atom can be oxidized to form thietane-1-oxide and thietane-1,1-dioxide.

Thermal and Photochemical Reactions: Thietanes can undergo ring cleavage or

rearrangement upon heating or irradiation.

The gem-dimethyl group at the 3-position of 3,3-Dimethylthietane is expected to provide steric

hindrance, which may influence the regioselectivity of ring-opening reactions.

Biological Activity and Significance in Drug Discovery
While there is no specific data on the biological activity of 3,3-Dimethylthietane, small-

molecule sulfur heterocycles are of significant interest in medicinal chemistry due to their

diverse biological activities.[5][6] They are components of numerous natural products and

pharmaceuticals. The sulfur atom can engage in various non-covalent interactions with

biological targets, influencing binding affinity and selectivity.[7]

The thietane moiety is considered a valuable scaffold in drug design as it can introduce three-

dimensionality and modulate the physicochemical properties of a molecule. Thietane

derivatives have been investigated for a range of therapeutic applications, including as

anticancer, antiviral, and anti-inflammatory agents.[4] The presence of 3,3-Dimethylthietane in

the extract of Syzygium cumini, a plant with known antifungal properties, suggests that this

compound may contribute to the observed bioactivity, warranting further investigation.

Diagram 3: Hypothetical Role of Sulfur Heterocycles in Drug-Receptor Interaction
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Caption: A conceptual diagram illustrating the potential role of sulfur heterocycles in modulating

biological pathways.

Safety and Handling
Specific safety data for 3,3-Dimethylthietane is not available. However, based on its structure

as a volatile, flammable sulfur compound, the following precautions are recommended:

Handling: Work in a well-ventilated fume hood. Use personal protective equipment (PPE),

including safety glasses, a lab coat, and chemical-resistant gloves.[8][9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[8]

Fire: Use dry chemical, carbon dioxide, or foam extinguishers. Water may be ineffective.[9]

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

Conclusion
3,3-Dimethylthietane is a simple sulfur-containing heterocycle with limited available

experimental data. This guide has compiled the known information and provided a proposed

synthesis protocol to facilitate further research. The general reactivity of the thietane ring and

the established biological importance of related sulfur heterocycles suggest that 3,3-
Dimethylthietane could be a valuable building block for the synthesis of novel compounds with

potential applications in medicinal chemistry and materials science. Further experimental

investigation into its synthesis, characterization, and biological activity is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

